2-O-α-L-Fucopyranosyl-D-galactose

• CAS No.: 24656-24-4
• Product Name: 2-O-α-L-Fucopyranosyl-D-galactose
• Molecular Formula: C₁₂H₂₂O₁₀
• Molecular Weight: 326.3 g/mol
• IUPAC Name: (2R,3S,4S,5R)-3,4,5,6-tetrahydroxy-2-[(2S,3S,4R,5S,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxyhexanal
• Standard InChI: InChI=1S/C12H22O10/c1-4-7(16)10(19)11(20)12(21-4)22-6(3-14)9(18)8(17)5(15)2-13/h3-13,15-20H,2H2,1H3/t4-,5+,6-,7+,8-,9+,10+,11-,12-/m0/s1
• Standard InChIKey: BQEBASLZIGFWEU-YYXBYDBJSA-N
• Isomeric SMILES: C[C@H]1[C@H]([C@H]([C@@H]([C@@H](O1)O[C@@H](C=O)[C@H]([C@H]([C@@H](CO)O)O)O)O)O)O
• SMILES: CC1C(C(C(C(O1)OC(C=O)C(C(C(CO)O)O)O)O)O)O
• Canonical SMILES: CC1C(C(C(C(O1)OC(C=O)C(C(C(CO)O)O)O)O)O)O
• Physical Description: Solid
• Description: 2-O-a-L-Fucopyranosyl-galactose, also known as alpha-L-fucosyl-(1, 2)-D-galactose or blood group H disaccharide, belongs to the class of organic compounds known as fatty acyl glycosides of mono- and disaccharides. Fatty acyl glycosides of mono- and disaccharides are compounds composed of a mono- or disaccharide moiety linked to one hydroxyl group of a fatty alcohol or of a phosphorylated alcohol (phosphoprenols), a hydroxy fatty acid or to one carboxyl group of a fatty acid (ester linkage) or to an amino alcohol. 2-O-a-L-Fucopyranosyl-galactose is soluble (in water) and a very weakly acidic compound (based on its pKa). 2-O-a-L-Fucopyranosyl-galactose has been primarily detected in urine. Within the cell, 2-O-a-L-fucopyranosyl-galactose is primarily located in the cytoplasm.; Alpha-L-fucosyl-(1->2)-D-galactose is a glycosylgalactose.
• Synonyms: 2-O-(6-Deoxy-α-L-galactopyranosyl)-D-galactose; Blood Group H Disaccharide; Fuc1-α-2Gal
• PubChem Compound: 9548873
• Last Modified: Dec 23 2021